Cas no 391916-20-4 (N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide)

• Product Name: N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide
• CAS No: 391916-20-4
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 6299887
• PubChem ID: 7085568
• Update Time: 2025-05-19

N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide
• 391916-20-4
• N-[[4-(2-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide
• F0507-1851
• Oprea1_313176
• AKOS024578880
• N-((4-(2-methoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)-3-methylbenzamide
• N-{[4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-3-methylbenzamide

• Inchi： 1S/C21H24N4O2S/c1-4-12-28-21-24-23-19(25(21)17-10-5-6-11-18(17)27-3)14-22-20(26)16-9-7-8-15(2)13-16/h5-11,13H,4,12,14H2,1-3H3,(H,22,26)
• InChI Key： MVLJPFFYBWUYLH-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NN=C(CNC(C2C=CC=C(C)C=2)=O)N1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 396.16199719g/mol
• Monoisotopic Mass: 396.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide

Professional Introduction to N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide (CAS No. 391916-20-4)

N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 391916-20-4, represents a unique molecular architecture that combines a benzamide moiety with a triazolyl group substituted with aromatic and aliphatic sulfur-containing functionalities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The benzamide core is a well-established pharmacophore in medicinal chemistry, known for its role in various biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The introduction of the 4H-1,2,4-triazol-3-ylmethyl group into the benzamide scaffold introduces additional potential binding sites for biological targets. This triazolyl moiety is particularly interesting due to its ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for the binding affinity of drug molecules.

The presence of the 2-methoxyphenyl group on the triazole ring adds another layer of complexity to the molecule. The methoxy substituent can influence the electronic properties of the aromatic ring, potentially modulating the reactivity and binding interactions of the compound. This feature makes N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide a versatile scaffold for designing molecules with tailored biological activities.

The 5-(propylsulfanyl) substituent is another key feature that contributes to the unique chemical profile of this compound. Sulfanyl groups are known to enhance solubility and metabolic stability, which are crucial factors in drug development. Additionally, propylsulfanyl groups have been shown to interact with biological targets in various ways, including through polar interactions and possible sulfonamide-like functionalities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The triazolyl scaffold, in particular, has been extensively studied for its potential as an antimicrobial and anti-inflammatory agent. Research has demonstrated that triazoles can exhibit significant activity against a range of pathogens by interfering with essential biological processes. The incorporation of a triazolyl group into N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide may thus enhance its biological activity and broaden its therapeutic potential.

The benzamide moiety in this compound also offers opportunities for further derivatization and optimization. Benzamides are known to be amenable to chemical modification, allowing researchers to fine-tune their properties for specific applications. For instance, introducing additional functional groups or altering the substitution pattern on the benzene ring can significantly impact the pharmacokinetic and pharmacodynamic profiles of the molecule.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. By systematically modifying key structural features such as the benzamide core and the triazolyl substituent, researchers can gain insights into how these changes affect biological activity. This approach has been instrumental in developing novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the triazolyl group typically involves cycloaddition reactions between azides and alkynes, while the attachment of the propylsulfanyl group may require sulfonylation or thioetherification reactions. Each step must be carefully controlled to avoid unwanted side products and to ensure that the final product meets the desired specifications.

In conclusion, N-{4-(2-methoxyphenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. Further studies are warranted to explore its biological activity and to optimize its chemical properties for clinical applications.